Cas no 1082855-57-9 (4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1082855-57-9
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD11610661
• CID: 4679409
• PubChem ID: 28344947
• Update Time: 2025-10-29

4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]piperidine
• VU0494858-1
• 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

• MDL： MFCD11610661
• Inchi： 1S/C11H13N3O2/c1-2-9(15-7-1)11-14-13-10(16-11)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2
• InChI Key： NDLJCHGJHUGGAS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 64.099

Additional information on 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

Introduction to 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1082855-57-9) and Its Emerging Applications in Chemical Biology

4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine, identified by the chemical identifier CAS No. 1082855-57-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the piperidine class of molecules, which are well-known for their role in pharmaceuticals and bioactive agents. The presence of a furan ring and an oxadiazole moiety in its structure imparts distinct electronic and steric characteristics, making it a versatile scaffold for drug discovery and molecular research.

The furan-2-yl substituent in the molecule contributes to its aromaticity and potential for π-stacking interactions, which are crucial for binding affinity in biological targets. Meanwhile, the 1,3,4-oxadiazole ring introduces a nitrogen-rich heterocycle that is frequently employed in medicinal chemistry for its ability to modulate enzyme activity and receptor interactions. The combination of these structural elements in 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine suggests a high degree of flexibility in its chemical reactivity and biological functionality.

In recent years, there has been a surge in research focused on developing novel small molecules with potential applications in treating neurological disorders, infectious diseases, and cancer. The piperidine core is particularly relevant in this context, as it is a common pharmacophore found in many approved drugs. Studies have demonstrated that piperidine derivatives can exhibit potent activity against various biological targets by interacting with key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is its potential as a lead compound for further drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs of this molecule that may enhance its bioactivity or reduce toxicity. The oxadiazole ring, in particular, has been shown to improve metabolic stability and binding affinity in several drug candidates. This has led to increased interest in exploring its utility as a building block for next-generation therapeutics.

The furan moiety adds another layer of complexity to the molecule's biological interactions. Furan derivatives are known to exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. By integrating this group into the 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine framework, researchers aim to harness these properties while maintaining the structural integrity necessary for effective drug action. This approach aligns with the growing trend toward multitargeted drug design, where compounds are engineered to interact with multiple biological pathways simultaneously.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the intricate carbon-nitrogen frameworks present in this molecule. These synthetic methodologies not only facilitate access to novel compounds but also allow for rapid optimization of their properties through structure-function relationship studies.

The biological evaluation of 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-piperidine] (CAS No. 1082855_57_9) has revealed promising results in preclinical models. Initial studies indicate that it exhibits inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, its interaction with neurotransmitter receptors suggests potential applications in treating neurological conditions such as epilepsy and depression. These findings underscore the importance of exploring structurally diverse molecules like this one for uncovering new therapeutic strategies.

In conclusion, 4-[5-(furan_2_yl)_1_3_4_oxadiazol_2_yl]_ piperidine (CAS No._1082855_57_9) represents an exciting example of how combining distinct heterocyclic moieties can yield compounds with significant biological potential. Its unique structural features make it an attractive candidate for further investigation into drug discovery pipelines across multiple therapeutic areas._ As research continues_to evolve_and_technologies_improve,_this_type_of_molecule will undoubtedly play_a_key_role_in_the_development_of_next-generation_medicines._